Cas no 325979-30-4 (3,4,5-trimethoxy-N-(6-nitro-1,3-benzothiazol-2-yl)benzamide)

• Product Name: 3,4,5-trimethoxy-N-(6-nitro-1,3-benzothiazol-2-yl)benzamide
• CAS No: 325979-30-4
• MF: C₁₇H₁₅N₃O₆S
• MW: 389.382502794266
• CID: 5887402
• PubChem ID: 1106663
• Update Time: 2025-11-07

3,4,5-trimethoxy-N-(6-nitro-1,3-benzothiazol-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 3,4,5-trimethoxy-N-(6-nitrobenzo[d]thiazol-2-yl)benzamide
• 3,4,5-trimethoxy-N-(6-nitro-1,3-benzothiazol-2-yl)benzamide
• Benzamide, 3,4,5-trimethoxy-N-(6-nitro-2-benzothiazolyl)-
• 325979-30-4
• F0015-0791
• SR-01000409633-1
• EU-0002594
• AE-848/08646063
• AKOS000635425
• AKOS005629290
• Oprea1_301231
• SR-01000409633
• N-{6-nitro-1,3-benzothiazol-2-yl}-3,4,5-trimethoxybenzamide
• Oprea1_122593

• Inchi： 1S/C17H15N3O6S/c1-24-12-6-9(7-13(25-2)15(12)26-3)16(21)19-17-18-11-5-4-10(20(22)23)8-14(11)27-17/h4-8H,1-3H3,(H,18,19,21)
• InChI Key： KCLUYSPAGZPQJU-UHFFFAOYSA-N
• SMILES： C(NC1=NC2=CC=C([N+]([O-])=O)C=C2S1)(=O)C1=CC(OC)=C(OC)C(OC)=C1

Computed Properties

• Exact Mass: 389.06815638g/mol
• Monoisotopic Mass: 389.06815638g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 533
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 144Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 3,4,5-trimethoxy-N-(6-nitro-1,3-benzothiazol-2-yl)benzamide

Recent Advances in the Study of 3,4,5-Trimethoxy-N-(6-nitro-1,3-benzothiazol-2-yl)benzamide (CAS: 325979-30-4)

The compound 3,4,5-trimethoxy-N-(6-nitro-1,3-benzothiazol-2-yl)benzamide (CAS: 325979-30-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This benzothiazole derivative has been the subject of several studies exploring its biological activity, mechanism of action, and pharmacological properties. The following research brief summarizes the latest findings related to this compound, providing insights into its current status and future prospects in drug development.

Recent studies have focused on the synthesis and optimization of 3,4,5-trimethoxy-N-(6-nitro-1,3-benzothiazol-2-yl)benzamide to enhance its bioactivity and pharmacokinetic profile. Researchers have employed various synthetic routes, including microwave-assisted synthesis and solid-phase techniques, to improve yield and purity. Structural modifications, such as the introduction of different substituents on the benzothiazole ring, have been explored to optimize its interaction with biological targets. These efforts have led to the identification of analogs with improved potency and selectivity.

One of the most promising aspects of this compound is its potential as an anticancer agent. In vitro studies have demonstrated its ability to inhibit the proliferation of various cancer cell lines, including breast, lung, and colon cancer cells. Mechanistic investigations suggest that the compound induces apoptosis through the activation of caspase-dependent pathways and the inhibition of key signaling proteins involved in cell survival. Additionally, it has shown synergistic effects when combined with conventional chemotherapeutic agents, highlighting its potential as part of combination therapy regimens.

Beyond its anticancer properties, 3,4,5-trimethoxy-N-(6-nitro-1,3-benzothiazol-2-yl)benzamide has also exhibited antimicrobial activity against a range of pathogenic bacteria and fungi. Studies have reported its efficacy against drug-resistant strains, making it a candidate for the development of novel antibiotics. The compound's ability to disrupt microbial cell membranes and inhibit essential enzymes has been proposed as a possible mechanism of action. Further research is needed to elucidate its full spectrum of antimicrobial effects and to assess its safety profile in vivo.

Pharmacokinetic studies have provided valuable insights into the absorption, distribution, metabolism, and excretion (ADME) properties of this compound. Preliminary data indicate that it has moderate oral bioavailability and favorable tissue distribution, although its metabolic stability and potential drug-drug interactions require further investigation. Efforts are underway to develop formulations that enhance its solubility and bioavailability, such as nanoparticle-based delivery systems and prodrug approaches.

In conclusion, 3,4,5-trimethoxy-N-(6-nitro-1,3-benzothiazol-2-yl)benzamide (CAS: 325979-30-4) represents a promising scaffold for the development of new therapeutic agents. Its diverse biological activities, coupled with ongoing optimization efforts, position it as a valuable candidate for further preclinical and clinical evaluation. Future research should focus on elucidating its precise molecular targets, improving its pharmacokinetic properties, and assessing its efficacy in animal models of disease. The continued exploration of this compound and its derivatives holds significant potential for advancing the field of medicinal chemistry and addressing unmet medical needs.